
Spectroscopic Characterization of Cbz-L-tert-
Leucine: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:

(S)-2-

(((Benzyloxy)carbonyl)amino)-3,3-

dimethylbutanoic acid

CAS No.: 59269-54-4

Cat. No.: B1277465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization

of N-Carbobenzyloxy-L-tert-leucine (Cbz-L-tert-Leucine), a key building block in the synthesis

of various pharmaceutical agents. This document details the available spectroscopic data,

outlines the experimental protocols for obtaining this data, and presents visual workflows to

facilitate understanding of the characterization process.

Physicochemical Properties
Cbz-L-tert-Leucine is a derivative of the non-proteinogenic amino acid L-tert-leucine, featuring

a benzyloxycarbonyl (Cbz or Z) protecting group on the amine functionality. This protecting

group is instrumental in peptide synthesis and other organic transformations.
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Property Value

Chemical Formula C₁₄H₁₉NO₄

Molecular Weight 265.30 g/mol

CAS Number 62965-10-0[1]

Appearance Oily substance

Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for Cbz-L-tert-

Leucine. It is important to note that while ¹H NMR and Mass Spectrometry data are available,

experimental ¹³C NMR and IR data were not found in a comprehensive search of publicly

available resources.

¹H NMR (Proton Nuclear Magnetic Resonance)
Table 1: ¹H NMR Spectroscopic Data for Cbz-L-tert-Leucine

Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.43-7.36 multiplet 5H -
Aromatic protons

(C₆H₅)

5.36 doublet 1H 9.4 NH

5.12 broad singlet 2H - Benzylic CH₂

4.20 doublet 1H 9.6 α-CH

1.02 singlet 9H - tert-butyl CH₃

Solvent: CDCl₃

Mass Spectrometry (MS)
Table 2: Mass Spectrometry Data for Cbz-L-tert-Leucine
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m/z Ratio Ion

266 [M+H]⁺

264 [M-H]⁻

529 [2M-H]⁻

¹³C NMR and IR Spectroscopy
A comprehensive search of available scientific literature and databases did not yield specific

experimental ¹³C NMR or FT-IR spectral data for Cbz-L-tert-Leucine. The acquisition of this

data is crucial for a complete structural elucidation and confirmation of purity. Predicted ¹³C

NMR chemical shifts and expected IR absorption bands can be estimated based on the

structure, but experimental verification is essential for definitive characterization.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited.

Synthesis of Cbz-L-tert-Leucine
A common synthetic route to Cbz-L-tert-Leucine involves the reaction of L-tert-leucine with a

benzyloxycarbonylating agent.
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Synthesis of Cbz-L-tert-Leucine

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of Cbz-L-tert-Leucine is dissolved in deuterated chloroform (CDCl₃) containing 0.03%

v/v tetramethylsilane (TMS) as an internal standard. The spectrum is acquired on a 400 MHz or

higher field NMR spectrometer. Data is processed with appropriate phasing and baseline

correction.

A more concentrated sample of Cbz-L-tert-Leucine in CDCl₃ is prepared. The ¹³C NMR

spectrum is typically acquired at a frequency of 100 MHz (for a 400 MHz ¹H instrument) with

proton decoupling. A sufficient number of scans are acquired to achieve an adequate signal-to-

noise ratio, particularly for the quaternary carbons.

Mass Spectrometry (MS)
Mass spectral analysis is performed using a mass spectrometer equipped with an electrospray

ionization (ESI) source. The sample is dissolved in a suitable solvent, such as methanol or

acetonitrile, and introduced into the ESI source via direct infusion or after separation by liquid

chromatography. The mass analyzer is scanned over a relevant m/z range to detect the

protonated [M+H]⁺ and deprotonated [M-H]⁻ molecular ions.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum is obtained using an FT-IR spectrometer. A thin film of the oily Cbz-L-tert-

Leucine sample is prepared between two potassium bromide (KBr) or sodium chloride (NaCl)

plates. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance

(ATR) accessory. The spectrum is recorded over the mid-infrared range (typically 4000-400

cm⁻¹) with a sufficient number of scans for a good signal-to-noise ratio. The background

spectrum is recorded and subtracted from the sample spectrum.

Experimental Workflows
The following diagrams illustrate the logical flow of the spectroscopic characterization process.
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Spectroscopic Characterization Workflow

This comprehensive characterization workflow ensures the unambiguous identification and

purity assessment of Cbz-L-tert-Leucine, a critical step in its application for pharmaceutical

research and development. The combination of these spectroscopic techniques provides

orthogonal data points that, when taken together, offer a high degree of confidence in the

material's identity and quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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